Cas no 1805424-03-6 (2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1805424-03-6
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4873197
• Update Time: 2025-07-20

2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C8H5ClF2N2O/c9-2-5-6(14)1-4(3-12)7(13-5)8(10)11/h1,8,14H,2H2
• InChI Key： MRHUEDPUKHYDMB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C#N)C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 56.9

Additional information on 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-hydroxypyridine

Comprehensive Analysis of 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805424-03-6)

2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805424-03-6) is a highly specialized pyridine derivative with a unique molecular structure that combines multiple functional groups, including chloromethyl, cyano, difluoromethyl, and hydroxyl moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. Its structural complexity and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules.

The growing interest in heterocyclic compounds like 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-hydroxypyridine stems from their versatility in medicinal chemistry. Researchers are increasingly exploring its role in designing enzyme inhibitors and small-molecule therapeutics, particularly for targets involving inflammation and metabolic disorders. The presence of the difluoromethyl group enhances metabolic stability, a feature highly sought after in modern drug development to improve pharmacokinetics.

In agrochemical applications, this compound's chloromethyl and cyano functionalities contribute to its potential as a precursor for crop protection agents. With the global push toward sustainable agriculture, there is heightened demand for innovative chemicals that offer higher efficacy at lower environmental impact. The 3-hydroxypyridine core structure aligns with trends favoring bioactive scaffolds that minimize non-target organism toxicity.

From a synthetic chemistry perspective, CAS No. 1805424-03-6 presents intriguing challenges and opportunities. Its multi-functional design allows for diverse derivatization pathways, making it a focal point for structure-activity relationship (SAR) studies. Recent publications highlight its utility in cross-coupling reactions and nucleophilic substitutions, which are critical for expanding chemical libraries in high-throughput screening.

The compound's physicochemical properties, such as solubility and logP, are frequently discussed in ADME/Tox predictions, a hot topic in computational chemistry. As AI-driven drug discovery gains traction, datasets incorporating 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-hydroxypyridine analogs are being curated to train machine learning models for molecular property optimization.

Regulatory and safety assessments of this compound emphasize its compatibility with green chemistry principles. Unlike traditional halogenated intermediates, its design incorporates features that reduce persistent bioaccumulation risks. This aligns with industry shifts toward REACH-compliant and PFAS-free alternatives, addressing consumer concerns about chemical safety.

In summary, 2-(Chloromethyl)-5-cyano-6-(difluoromethyl)-3-hydroxypyridine represents a convergence of innovation across multiple disciplines. Its applications span from precision medicine to smart agrochemicals, reflecting broader trends toward functionally dense, environmentally conscious chemical solutions. Ongoing research will likely uncover further utilities for this adaptable heterocyclic building block.